Cas no 1504582-53-9 ((2,2-Difluoroethyl)hydrazine hydrochloride)

• Product Name: (2,2-Difluoroethyl)hydrazine hydrochloride
• CAS No: 1504582-53-9
• MF: C₂H₇ClF₂N₂
• MW: 132.540186166763
• MDL: MFCD27959475
• CID: 4602768
• PubChem ID: 75481835
• Update Time: 2025-06-15

(2,2-Difluoroethyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoroethyl)hydrazine hydrochloride
• 2,2-difluoroethylhydrazine;hydrochloride
• 1504582-53-9
• JGPUIHUKHLJRJK-UHFFFAOYSA-N
• SCHEMBL17492086
• AKOS026676748
• F8881-6531
• MFCD27959475
• (2,2-difluoroethyl)hydrazinehydrochloride
• CS-0433399
• F88317
• EN300-169986
• (2,2-Difluoroethyl)hydrazine hydrochloride

• MDL： MFCD27959475
• Inchi： 1S/C2H6F2N2.ClH/c3-2(4)1-6-5;/h2,6H,1,5H2;1H
• InChI Key： JGPUIHUKHLJRJK-UHFFFAOYSA-N
• SMILES： Cl.FC(CNN)F

Computed Properties

• Exact Mass: 132.0265822g/mol
• Monoisotopic Mass: 132.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Additional information on (2,2-Difluoroethyl)hydrazine hydrochloride

(2,2-Difluoroethyl)hydrazine hydrochloride and Its Significance in Modern Chemical Research

(2,2-Difluoroethyl)hydrazine hydrochloride, with the CAS number 1504582-53-9, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of fluorine atoms in its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The molecular formula of (2,2-Difluoroethyl)hydrazine hydrochloride is C₄H₈ClF₂N₂·HCl, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and chlorine atoms. The hydrazine moiety and the difluoroethyl group contribute to its versatility, enabling participation in a wide range of chemical reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are pivotal in the synthesis of complex molecules, particularly in the pharmaceutical industry where precision and selectivity are paramount.

In recent years, the compound has been explored for its role in the development of bioactive molecules. Its structural features make it a suitable candidate for designing ligands that interact with biological targets. For instance, researchers have investigated its potential as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways. The fluorine atoms can enhance binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of (2,2-Difluoroethyl)hydrazine hydrochloride is its utility in fluorous chemistry. Fluorous compounds have gained prominence due to their unique properties that facilitate purification and reaction isolation processes. The presence of fluorine atoms allows for fluorous-tagging strategies, enabling selective reactions under mild conditions while minimizing side products. This approach has been particularly useful in multi-step syntheses where traditional methods would require extensive purification steps.

Recent studies have also highlighted the compound's role in polymer chemistry. The incorporation of fluorinated hydrazine derivatives into polymer backbones can lead to materials with enhanced thermal stability and chemical resistance. These properties are highly desirable in applications such as coatings, adhesives, and specialty plastics. The reactivity of (2,2-Difluoroethyl)hydrazine hydrochloride allows for the introduction of functional groups that can tailor material properties for specific industrial needs.

The pharmaceutical industry has been particularly keen on exploring novel derivatives of (2,2-Difluoroethyl)hydrazine hydrochloride. Researchers have synthesized various analogs to evaluate their pharmacological activity against a range of diseases. Preliminary findings suggest that certain derivatives exhibit promising antimicrobial and anti-inflammatory properties. These discoveries underscore the importance of this compound as a building block for drug discovery efforts.

The synthesis of (2,2-Difluoroethyl)hydrazine hydrochloride itself presents an interesting challenge due to its reactive nature. While multiple synthetic routes have been reported, optimizing yield and purity remains a key focus. Advances in catalytic systems and reaction conditions have enabled more efficient production methods. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoroethyl group with high selectivity.

The environmental impact of using (2,2-Difluoroethyl)hydrazine hydrochloride in synthetic processes is also a consideration. Efforts have been made to develop greener methodologies that minimize waste and hazardous byproducts. Solvent-free reactions and microwave-assisted synthesis are among the techniques being explored to enhance sustainability while maintaining high reaction efficiency.

In conclusion, (2,2-Difluoroethyl)hydrazine hydrochloride represents a fascinating compound with diverse applications across chemical research and industry. Its unique structural features make it a valuable intermediate in drug development, fluorous chemistry, and polymer science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further. The ongoing exploration of its derivatives and synthetic methodologies underscores its potential as a cornerstone molecule in modern chemical innovation.